N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-5-carboxamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-5-carboxamide
• InChI: InChI=1S/C17H13N5O3/c23-16(11-3-4-13-10(8-11)5-7-18-13)20-9-14-21-15(22-25-14)12-2-1-6-19-17(12)24/h1-8,18H,9H2,(H,19,24)(H,20,23)
• InChI Key: BXCPNLMGXYVHBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C17H13N5O3
• Molecular Weight: 335.32 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-5-carboxamide is a useful research compound. Its molecular formula is C17H13N5O3 and its molecular weight is 335.323. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on Schiff bases containing indole moiety and their derivatives, including various oxadiazole compounds, has shown that these compounds can be synthesized and characterized with confirmed structures based on elemental analyses, IR, 1H and 13C NMR, and mass spectral studies. Such compounds have been evaluated for antioxidant and antimicrobial activities, with some exhibiting good activity (Saundane & Mathada, 2015).

Biological Evaluation

• Novel indole derivatives containing oxadiazole and triazole moieties have been synthesized and screened for their antimicrobial activities. Comparative studies suggest that microwave-assisted synthesis may improve yields and reduce reaction times, highlighting the efficiency of this method for preparing biologically active compounds (Anekal & Biradar, 2012).
• Another study focused on the synthesis of 1,2,4-Oxadiazole heterocyclic compounds containing 2-H-Pyranopyridine-2-one moiety, expecting these compounds to exhibit hypertensive activity. This research underscores the potential for developing therapeutics targeting cardiovascular diseases (Kumar & Mashelker, 2007).

Antimicrobial and Anti-inflammatory Applications

• Synthesis and screening of substituted indoles containing oxadiazole and triazole moieties for antimicrobial and anti-inflammatory activities have revealed promising results. These compounds were prepared from indole-3-carboxylic acids and evaluated for their biological activities, establishing a foundation for the development of new therapeutic agents (Gadegoni & Manda., 2013).